4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(2-fluorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H11FO3/c1-18-13-8-9(6-7-11(13)14(16)17)10-4-2-3-5-12(10)15/h2-8H,1H3,(H,16,17)
• InChI Key: VDNAHTBUHKFMFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=CC=C2F)C(=O)O
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID40673393
• Molecular Weight: 246.23 g/mol
• CAS RN: 1214331-48-2

Description

4-(2-Fluorophenyl)-2-methoxybenzoic acid (FMB) is a versatile and potent compound that has been used in a wide range of scientific research applications. It is a phenolic compound with a molecular weight of 246.2 g/mol, and is composed of a 2-fluorophenyl group linked to a 2-methoxybenzoic acid group. FMB has been used in numerous studies due to its ability to act as an inhibitor of enzymes, receptors, and other biomolecules, as well as its ability to act as a substrate for various biochemical reactions.

Scientific Research Applications

4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has been used in a wide range of scientific research applications, including the study of enzyme inhibition, receptor binding, and other biochemical processes. 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has also been used as a substrate for various biochemical reactions, as well as for the synthesis of other compounds. 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has been used in the study of metabolic pathways, signal transduction pathways, and gene expression.

Mechanism of Action

4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% acts as an inhibitor of enzymes and receptors, and as a substrate for various biochemical reactions. It binds to the active sites of enzymes and receptors, blocking their activity and preventing them from carrying out their intended functions. 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% also acts as a substrate for various biochemical reactions, providing the necessary reactants for the reaction to take place.
Biochemical and Physiological Effects
4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has been used in a number of studies to investigate its effects on the biochemical and physiological processes of organisms. 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has been found to inhibit the activity of enzymes and receptors, as well as to act as a substrate for various biochemical reactions. 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has also been found to have an effect on gene expression, signal transduction pathways, and metabolic pathways.

Advantages and Limitations for Lab Experiments

4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a relatively inexpensive compound, making it a cost-effective option for research applications. Additionally, it is a versatile compound that can be used in a variety of experiments. However, 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% is also limited in its applications, as it is not suitable for all experiments.

Future Directions

The use of 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% in scientific research has potential for further applications in the future. 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% could be used in the development of new drugs, as well as in the study of other biochemical processes, such as membrane transport and protein folding. Additionally, 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% could be used to study the effects of environmental toxins on biochemical processes. Furthermore, 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% could be used in the development of new diagnostic tools, as well as for the development of new methods for drug delivery. Finally, 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% could be used to study the effects of other compounds on biochemical processes.

Synthesis Methods

4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% can be synthesized through a variety of methods, including the Grignard reaction, the Williamson ether synthesis, and the nucleophilic aromatic substitution. The Grignard reaction is the most common method for the synthesis of 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95%, and involves the reaction of 4-fluorophenylmagnesium bromide with 2-methoxybenzoic acid. This reaction produces the desired 4-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% in high yields.